Cas no 1446507-40-9 (2,4-dichloro-6-[6-(trifluoromethyl)pyridin-2-yl]-1,3,5-triazine)

• Product Name: 2,4-dichloro-6-[6-(trifluoromethyl)pyridin-2-yl]-1,3,5-triazine
• CAS No: 1446507-40-9
• MF: C₉H₃Cl₂F₃N₄
• MW: 295.048129320145
• MDL: MFCD30566233
• CID: 2950065
• Update Time: 2025-10-28

2,4-dichloro-6-[6-(trifluoromethyl)pyridin-2-yl]-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-(6-(trifluoromethyl)pyridin -2-yl)-1,3,5-triazine
• 2,4-Dichloro-6-(6-(trifluoromethyl)pyridin-2-yl)-1,3,5-triazine
• GSSCQXYNRDFGAV-UHFFFAOYSA-N
• 2,4-dichloro-6-(6-(trifluoromethyl)pyridine-2-yl)-1,3,5-triazine
• 2, 4-Dichloro-6-(6-trifluoromethyl-pyridin-2-yl)-1,3,5-triazine
• 2, 4-Dichloro-6-(6-trifluoromethyl-pyridin-2-yl)-1, 3, 5-triazine
• 2,4-dichloro-6-[6-(trifluoromethyl)pyridin-2-yl]-1,3,5-triazine

• MDL： MFCD30566233
• Inchi： 1S/C9H3Cl2F3N4/c10-7-16-6(17-8(11)18-7)4-2-1-3-5(15-4)9(12,13)14/h1-3H
• InChI Key： GSSCQXYNRDFGAV-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(C2C=CC=C(C(F)(F)F)N=2)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 282
• Topological Polar Surface Area: 51.6

2,4-dichloro-6-[6-(trifluoromethyl)pyridin-2-yl]-1,3,5-triazine Security Information

• Storage Condition：(BD682926)

Additional information on 2,4-dichloro-6-[6-(trifluoromethyl)pyridin-2-yl]-1,3,5-triazine

Chemical Compound CAS No. 1446507-40-9: 2,4-Dichloro-6-[6-(Trifluoromethyl)Pyridin-2-Yl]-1,3,5-Triazine

The compound with CAS number 1446507-40-9, known as 2,4-dichloro-6-[6-(trifluoromethyl)pyridin-2-yl]-1,3,5-triazine, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a 1,3,5-triazine ring system with dichloro substituents and a trifluoromethylpyridine moiety. The triazine ring serves as a central scaffold, providing stability and versatility for further functionalization.

Recent studies have highlighted the importance of trifluoromethylpyridine derivatives in medicinal chemistry due to their potential as bioisosteres and their ability to modulate pharmacokinetic properties. The integration of this group into the triazine framework in 2,4-dichloro-6-[6-(trifluoromethyl)pyridin-2-yl]-1,3,5-triazine has been shown to enhance the compound's stability and bioavailability. Researchers have also explored the use of this compound as a building block for constructing advanced materials with tailored electronic properties.

The synthesis of 2,4-dichloro-6-[6-(trifluoromethyl)pyridin-2-yl]-1,3,5-triazine typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient pathways for its preparation. For instance, the use of palladium-catalyzed coupling reactions has been reported to significantly improve the yield and purity of this compound.

In terms of applications, this compound has shown promise in several areas. In agriculture, it has been investigated as a potential herbicide due to its ability to inhibit specific enzymes involved in plant growth. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have demonstrated its potential as a component in light-emitting diodes (LEDs) and solar cells.

The toxicity profile of 2,4-dichloro-6-[6-(trifluoromethyl)pyridin-2-yl]-1,3,5-triazine has been extensively studied to ensure its safe handling and application. According to recent research findings published in reputable journals such as *Journal of Medicinal Chemistry* and *Chemical Research*, the compound exhibits low acute toxicity in experimental models. However, long-term exposure studies are still ongoing to fully understand its potential environmental impact.

In conclusion, CAS No. 1446507-40-9, or 2,4-dichloro-6-[6-(trifluoromethyl)pyridin-2-yl]-1,3,5-triazine, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various sectors.